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N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide Selective TrkB receptor agonist. Protects neurons from excitotoxicity. Protects retinas from light-induced retinal degeneration (LIRD) in vivo. Blood brain barrier and blood-retinal barrier penetrant.
Brand Name: Vulcanchem
CAS No.: 314054-36-9
VCID: VC0005179
InChI: InChI=1S/C16H19N3O3/c20-11-3-4-14-13(8-11)10(9-19-14)5-7-18-16(22)12-2-1-6-17-15(12)21/h3-4,8-9,12,19-20H,1-2,5-7H2,(H,17,21)(H,18,22)
SMILES: C1CC(C(=O)NC1)C(=O)NCCC2=CNC3=C2C=C(C=C3)O
Molecular Formula: C16H19N3O3
Molecular Weight: 301.34 g/mol

N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide

CAS No.: 314054-36-9

Inhibitors

VCID: VC0005179

Molecular Formula: C16H19N3O3

Molecular Weight: 301.34 g/mol

N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide - 314054-36-9

CAS No. 314054-36-9
Product Name N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide
Molecular Formula C16H19N3O3
Molecular Weight 301.34 g/mol
IUPAC Name N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide
Standard InChI InChI=1S/C16H19N3O3/c20-11-3-4-14-13(8-11)10(9-19-14)5-7-18-16(22)12-2-1-6-17-15(12)21/h3-4,8-9,12,19-20H,1-2,5-7H2,(H,17,21)(H,18,22)
Standard InChIKey ZIMKJLALTRLXJO-UHFFFAOYSA-N
SMILES C1CC(C(=O)NC1)C(=O)NCCC2=CNC3=C2C=C(C=C3)O
Canonical SMILES C1CC(C(=O)NC1)C(=O)NCCC2=CNC3=C2C=C(C=C3)O
Description Selective TrkB receptor agonist. Protects neurons from excitotoxicity. Protects retinas from light-induced retinal degeneration (LIRD) in vivo. Blood brain barrier and blood-retinal barrier penetrant.
Synonyms N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]-2-oxo-3-piperidinecarboxamide
PubChem Compound 5012758
Last Modified Nov 11 2021
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